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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B3427282

In-Depth Technical Guide to Disperse Red 177

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 177 is a synthetic monoazo dye belonging to the benzothiazole class. It is
primarily utilized in the textile industry for dyeing hydrophobic fibers, most notably polyester and
its blends. Its chemical structure imparts a vibrant red hue and good fastness properties,
making it a commercially significant colorant. This technical guide provides a comprehensive
overview of the chemical and physical properties, synthesis, and a key experimental
application of Disperse Red 177.

Chemical Structure and Properties

Disperse Red 177 is characterized by a nitro-substituted benzothiazole group linked via an
azo bridge to an N,N-disubstituted aniline derivative.

Chemical Identifiers
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Identifier

Value

Chemical Name

2-[[4-[--INVALID-LINK--amino]phenyl]azo]-6-
nitrobenzothiazole

CAS Number 58051-98-2[1]

C.l. Number 11122[1]
Physicochemical Properties

Property Value

Molecular Formula

C20H18N604S[1][2]

Molecular Weight 438.46 g/mol [1][2]

Appearance Red powder/grain[1][3]

Melting Point 167 °C

Boiling Point 665.8 °C[2]

Flash Point 356.4 °C[2]

Solubility Insoluble in water.[1][4] Soluble in some organic

solvents.[4]

UV-Vis Absorption Maximum (Amax)

Not explicitly found in the search results.

Experimental Protocols

Synthesis of Disperse Red 177

Two primary methods for the synthesis of Disperse Red 177 are the Sulfuric Acid Method and

the Phosphoric Acid Method. Both involve the diazotization of 2-amino-6-nitrobenzothiazole

followed by a coupling reaction with N-cyanoethyl-N-acetoxyethyl aniline.[5]

Method 1: Sulfuric Acid Method[5]

¢ Diazotization:
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o In a 1000 mL three-necked flask equipped with a stirrer, add 196 g of sulfuric acid and
heat to 60°C.

o Add 20 g of 6-nitro-2-aminobenzothiazole and stir until completely dissolved.

o Cool the mixture to 40°C and slowly add 126 g of water.

o Further cool to 0-5°C and slowly add 42 g of 40% nitrosulfuric acid over 1 hour.

o Maintain the temperature at 0-5°C for 3 hours, ensuring an excess of nitrosulfuric acid is
present (tested with starch iodide paper).

o Destroy the excess nitrosulfuric acid with aminosulfonic acid.
e Coupling:

o In a 2000 mL beaker with a stirrer, add 200 mL of distilled water, 240 g of hydrochloric
acid, and 0.2 g of a dispersant.

o Stir and add 50 g of a 50% acetic acid solution of N-cyanoethyl-N-acetyloxyethyl aniline.

o Cool the mixture to 0°C with ice.

o Slowly add the previously prepared diazonium salt solution over 1-1.5 hours.

o Maintain the reaction at 0-5°C with stirring for 10 hours.

o Adjust the pH to 1 with an alkali solution.

o Heat to 60°C, filter, and wash the precipitate with water until the pH is 7-8.

o Dry the product to obtain crude Disperse Red 177.

Method 2: Phosphoric Acid Method[5]

o Diazotization:

o In a 1000 mL three-necked flask with a stirrer, add 400 g of phosphoric acid and heat to
60-65°C.
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[e]

Add 27 g of 6-nitro-2-aminobenzothiazole and stir until dissolved.

o

Cool to room temperature and add 50 g of a co-solvent.

[¢]

Continue cooling to 0-5°C and add 12 g of sodium nitrite over 1-2 hours, using an anti-
foaming agent as needed.

[¢]

Maintain the temperature at 0-5°C for 3 hours.

e Coupling:

[¢]

Prepare the coupling component solution as described in the sulfuric acid method.

[¢]

Slowly add the diazonium salt solution over 1-1.5 hours at 0-5°C.

[e]

Continue stirring at 0-5°C for 10 hours.

o

Heat to 38°C, filter, and wash the product with water until the pH is 7-8.

[¢]

Dry the final product.

High-Temperature Dyeing of Polyester with Disperse
Red 177

Disperse Red 177 is applied to polyester fabrics using a high-temperature, high-pressure
exhaustion dyeing method. This process facilitates the diffusion of the non-ionic dye molecules
into the amorphous regions of the polyester fibers.
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Experimental Workflow: High-Temperature Dyeing of Polyester with Disperse Red 177

Preparation

Fabric Scouring Dye Bath Preparation
(Remove oils, dust) (Disperse Red 177, Dispersing Agent, Acetic Acid, Water)

Clean Fabric Prepared Dye Bath

Dyeing Process (High-Temperature, High-Pressure)

Load Scoured Fabric into Dyeing Machine

Set Initial Temperature
(e.g., 60°C)

Ramp Temperature to 130°C

(over 30-40 min)

Hold at 130°C
(30-60 min for dye diffusion)

Cool Down to 80°C

Dyed Fabric

Post-Treatment

Reduction Clearing
(Sodium Hydrosulfite, Caustic Soda at 70-80°C)

:

Rinsing and Neutralization

l

Drying the Dyed Fabric

y

final_product

Click to download full resolution via product page

Caption: High-temperature polyester dyeing workflow with Disperse Red 177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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